(4-(Benzo[d]oxazol-2-yloxy)piperidin-1-yl)(4-methyl-1,2,3-thiadiazol-5-yl)methanone

• IUPAC Name: [4-(1,3-benzoxazol-2-yloxy)piperidin-1-yl]-(4-methylthiadiazol-5-yl)methanone
• InChI: InChI=1S/C16H16N4O3S/c1-10-14(24-19-18-10)15(21)20-8-6-11(7-9-20)22-16-17-12-4-2-3-5-13(12)23-16/h2-5,11H,6-9H2,1H3
• InChI Key: OTXSOUUQPIINCZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SN=N1)C(=O)N2CCC(CC2)OC3=NC4=CC=CC=C4O3
• Molecular Formula: C16H16N4O3S
• Molecular Weight: 344.4 g/mol

Description

(4-(Benzo[d]oxazol-2-yloxy)piperidin-1-yl)(4-methyl-1,2,3-thiadiazol-5-yl)methanone is a useful research compound. Its molecular formula is C16H16N4O3S and its molecular weight is 344.39. The purity is usually 95%.
BenchChem offers high-quality (4-(Benzo[d]oxazol-2-yloxy)piperidin-1-yl)(4-methyl-1,2,3-thiadiazol-5-yl)methanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (4-(Benzo[d]oxazol-2-yloxy)piperidin-1-yl)(4-methyl-1,2,3-thiadiazol-5-yl)methanone including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Drug Metabolism and Disposition

(4-(Benzo[d]oxazol-2-yloxy)piperidin-1-yl)(4-methyl-1,2,3-thiadiazol-5-yl)methanone demonstrates significant metabolic transformation, primarily through oxidation processes. A study on SB-649868, a compound with a similar molecular structure, revealed extensive metabolism with minor excretion of the unchanged drug. The study highlighted the formation of a unique hemiaminal metabolite, M98, resulting from oxidation of the benzofuran ring and subsequent rearrangement, which, along with SB-649868, constituted the principal circulating components in plasma extracts. This provides valuable insights into the metabolic pathways and potential metabolic derivatives of related compounds (Renzulli et al., 2011).

Interaction and Toxicity Studies

Studies on compounds structurally related to (4-(Benzo[d]oxazol-2-yloxy)piperidin-1-yl)(4-methyl-1,2,3-thiadiazol-5-yl)methanone, like 4-Methylpyrazole (4-MP), have been conducted to understand their interaction with other substances and potential toxic effects. For instance, 4-MP has been studied as an antidote for methanol and ethylene glycol intoxications, and its interactions with ethanol have been documented. These studies provide insights into the inhibitory effects of such compounds on alcohol dehydrogenase activity, their potential side effects, and the mutual interaction between 4-MP and ethanol, which may have implications for therapeutic interventions (Jacobsen et al., 1996).

Environmental and Health Impacts

Research on benzophenone derivatives, compounds with a structural resemblance to (4-(Benzo[d]oxazol-2-yloxy)piperidin-1-yl)(4-methyl-1,2,3-thiadiazol-5-yl)methanone, has been pivotal in understanding the environmental presence and health implications of such chemicals. Studies have been conducted to measure the concentrations of benzophenone-type UV filters in urine samples, reflecting widespread exposure to these compounds and raising concerns about their potential endocrine-disrupting effects (Gao et al., 2015).